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Introduction
Dicyclohexylamine benzoate is a volatile corrosion inhibitor (VCI) recognized for its efficacy

in protecting ferrous metals, such as steel, from atmospheric corrosion.[1] As a salt of a strong

base (dicyclohexylamine) and a weak acid (benzoic acid), it functions by sublimating at ambient

temperatures and forming a thin, protective monomolecular film on metal surfaces within an

enclosed space.[1][2] This protective barrier inhibits the electrochemical processes that lead to

corrosion. Dicyclohexylamine benzoate is utilized in various forms, including powders,

impregnated papers, and as an additive in coatings and metalworking fluids.[1]

This document provides detailed application notes and experimental protocols for the use of

dicyclohexylamine benzoate as a corrosion inhibitor for ferrous metals, intended for a

scientific audience.

Mechanism of Corrosion Inhibition
The protective action of dicyclohexylamine benzoate relies on a multi-step process that

involves its volatilization, transport to the metal surface, and the formation of a protective

adsorbed layer.
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Vaporization: Dicyclohexylamine benzoate slowly sublimes from its solid or carrier form

(e.g., impregnated paper) into the surrounding atmosphere within an enclosed environment.

[2]

Vapor Phase Transport: The inhibitor vapor diffuses throughout the enclosed space, allowing

it to reach all exposed metal surfaces, including intricate and hard-to-reach areas.[2]

Adsorption and Film Formation: Upon contact with the metallic surface, the

dicyclohexylamine benzoate molecules adsorb onto the surface. The amine group of the

dicyclohexylamine is crucial for this adsorption process, which blocks oxidative interactions.

[1] This forms a thin, hydrophobic film that acts as a barrier, preventing moisture and

corrosive agents from coming into contact with the metal.[1]

Inhibition of Electrochemical Reactions: The protective film disrupts the electrochemical

corrosion cell. The benzoate anion can contribute to the passivation of the metal surface,

acting as an anodic inhibitor, while the amine component can affect the cathodic reaction.[3]

Data Presentation: Performance of
Dicyclohexylamine Salts and Benzoates
While specific quantitative data for dicyclohexylamine benzoate is limited in publicly available

literature, the performance of the closely related dicyclohexylamine nitrite and sodium benzoate

provide valuable insights into the expected efficacy.
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Inhibitor Metal
Test
Condition

Concentr
ation

Corrosio
n Rate
(MPY)

Inhibition
Efficiency
(%)

Referenc
e

Untreated

Steel
Mild Steel

Atmospheri

c Exposure

(60 days)

N/A 0.85 N/A [3]

Dicyclohex

ylamine

Nitrite

Mild Steel

Atmospheri

c Exposure

(60 days)

100 mM 0.67 21.2 [3]

Sodium

Benzoate
Mild Steel

Atmospheri

c Exposure

(60 days)

100 mM 0.69 18.8 [3]

Dicyclohex

ylamine +

Oleylamine

Mild Steel

3 wt.%

NaCl

solution

(CO2

saturated,

20°C)

50 ppm - 98 [4]

Application Methods
The primary application methods for dicyclohexylamine benzoate as a VCI are through vapor

phase inhibition and as an additive in coatings.

Vapor Phase Inhibition
This method is ideal for protecting ferrous components in enclosed systems such as

packaging, containers, and cabinets.

VCI Impregnated Paper: Dicyclohexylamine benzoate can be impregnated into wrapping

paper. The treated paper is then used to wrap or interleave with the metal parts.

VCI Powder: The crystalline powder can be placed in sachets or pouches within the

enclosed space. The amount of powder required depends on the volume of the enclosure.
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VCI Emitters: These are devices, such as foam or plastic containers, that hold the VCI and

allow for its controlled release into the atmosphere.

A general guideline for VCI application is to ensure the enclosed space is as airtight as

possible to maintain a sufficient concentration of the inhibitor vapor.

Coating Additive
Dicyclohexylamine benzoate can be incorporated into solvent-based and water-soluble

coatings to enhance their corrosion protection properties.[1][5]

Solvent-Based Coatings: Dicyclohexylamine benzoate is more soluble in organic solvents,

making it suitable for integration into various industrial paint and coating formulations.[1]

Water-Soluble Coatings: While less soluble in water, it can be dispersed in water-based

formulations, often in combination with other surfactants or co-solvents.[6]

The concentration of dicyclohexylamine benzoate in coatings typically ranges from 1% to 5%

by weight, depending on the resin system and the desired level of protection.

Experimental Protocols
The following are detailed protocols for evaluating the effectiveness of dicyclohexylamine
benzoate as a corrosion inhibitor for ferrous metals.

Materials and Equipment
Ferrous Metal Substrate: Mild steel coupons (e.g., AISI 1018 or similar) of known

dimensions.

Dicyclohexylamine Benzoate: High purity crystalline powder.

Corrosive Environment: A controlled environment, such as a humidity chamber, salt spray

cabinet, or an electrochemical cell with a corrosive solution (e.g., 3.5% NaCl solution).

Analytical Balance: For weight loss measurements.

Potentiostat/Galvanostat: For electrochemical measurements.
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Metallurgical Microscope or SEM: For surface analysis.

Surface Preparation of Ferrous Metal Coupons
Proper surface preparation is critical for obtaining reproducible results.

Mechanical Cleaning: Abrade the steel coupons sequentially with different grades of silicon

carbide (SiC) abrasive paper (e.g., 240, 400, 600, and 1200 grit) to achieve a uniform,

smooth surface.

Degreasing: Rinse the polished coupons with acetone or ethanol in an ultrasonic bath for 5-

10 minutes to remove any grease or organic residues.

Drying: Dry the cleaned coupons with a stream of hot air or in a desiccator.

Storage: Store the prepared coupons in a desiccator to prevent premature oxidation before

the experiment.

Protocol 1: Weight Loss Method
This gravimetric method provides a straightforward assessment of the overall corrosion rate.

Initial Weighing: Accurately weigh the prepared steel coupons to four decimal places using

an analytical balance.

Inhibitor Application (Vapor Phase):

Place a known amount of dicyclohexylamine benzoate powder in a desiccator or a

sealed chamber.

Suspend the weighed steel coupons in the chamber, ensuring they do not touch each

other or the inhibitor powder.

For control samples, use an identical chamber without the inhibitor.

Exposure: Expose the coupons to a corrosive environment (e.g., high humidity, cyclic

temperature) for a predetermined period (e.g., 24, 48, 72 hours, or longer).
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Cleaning: After exposure, remove the coupons and clean them according to standard

procedures (e.g., ASTM G1) to remove corrosion products. This typically involves immersing

the coupons in a cleaning solution (e.g., inhibited hydrochloric acid) followed by rinsing with

deionized water and acetone, and then drying.

Final Weighing: Reweigh the cleaned and dried coupons.

Calculation of Corrosion Rate and Inhibition Efficiency:

Corrosion Rate (CR) in mils per year (mpy) can be calculated using the formula: CR = (K *

W) / (A * T * D) Where:

K = constant (3.45 x 10^6 for mpy)

W = weight loss in grams

A = area of the coupon in cm²

T = exposure time in hours

D = density of the metal in g/cm³

Inhibition Efficiency (IE%) is calculated as: IE% = [(CR_blank - CR_inhibitor) / CR_blank] *

100 Where:

CR_blank = Corrosion rate of the control sample

CR_inhibitor = Corrosion rate of the sample with the inhibitor

Protocol 2: Electrochemical Methods
Electrochemical techniques provide rapid and detailed information on the corrosion inhibition

mechanism.

Electrochemical Cell Setup: Use a standard three-electrode cell with the prepared steel

coupon as the working electrode, a platinum wire or graphite rod as the counter electrode,

and a saturated calomel electrode (SCE) or Ag/AgCl electrode as the reference electrode.
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Electrolyte: The electrolyte should be a corrosive solution, such as aerated 3.5% NaCl. For

testing the inhibitor, add the desired concentration of dicyclohexylamine benzoate to the

electrolyte.

Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP for a

period (e.g., 30-60 minutes) until a steady state is reached.

Polarization Scan: Perform a potentiodynamic scan from a potential cathodic to the OCP to a

potential anodic to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g.,

0.166 mV/s).

Data Analysis:

Plot the polarization curve (log current density vs. potential).

Determine the corrosion potential (Ecorr) and corrosion current density (icorr) by Tafel

extrapolation.

Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(icorr_blank -

icorr_inhibitor) / icorr_blank] * 100

Cell Setup and Stabilization: Use the same three-electrode setup and allow the system to

stabilize at OCP as described for potentiodynamic polarization.

EIS Measurement: Apply a small amplitude AC signal (e.g., 10 mV) over a wide frequency

range (e.g., 100 kHz to 10 mHz).

Data Analysis:

Plot the impedance data as Nyquist and Bode plots.

Model the data using an appropriate equivalent electrical circuit to determine parameters

such as the solution resistance (Rs) and the charge transfer resistance (Rct).

Calculate the Inhibition Efficiency (IE%) from the Rct values: IE% = [(Rct_inhibitor -

Rct_blank) / Rct_inhibitor] * 100
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Caption: Corrosion inhibition mechanism of Dicyclohexylamine Benzoate.
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Caption: Experimental workflow for the Weight Loss Method.
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Caption: Workflow for Electrochemical Evaluation Methods.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b3049870?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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